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Compound of Interest

Compound Name: Bis(2-methyl-3-furyl)disulfide

Cat. No.: B1297560 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety protocols and logistical plans

for Bis(2-methyl-3-furyl)disulfide (CAS No. 28588-75-2), a potent, sulfur-containing aroma

compound. Adherence to these guidelines is essential to mitigate risks and ensure a safe

laboratory environment.

Chemical Identification and Hazards:

Bis(2-methyl-3-furyl)disulfide is recognized for its strong, roasted, and meaty aroma and is

utilized in the flavor and fragrance industries.[1] However, it is classified with specific hazards

that necessitate careful handling. According to safety data sheets, it can cause skin irritation

and serious eye damage, and is toxic if swallowed.[2][3][4]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the recommended equipment when handling Bis(2-methyl-3-furyl)disulfide.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for larger

quantities or when splashing is

likely.[2]

To prevent contact with eyes,

which can cause serious

damage.[2][3]

Hand Protection

Chemical-resistant gloves.[1]

While specific material

recommendations are not

universally provided, selecting

gloves with proven resistance

to organic sulfur compounds is

crucial.

To prevent skin irritation and

absorption.[2][3]

Body Protection

Laboratory coat and close-toed

footwear are the minimum

requirements.[2] For larger

scale operations, consider

additional protective clothing.

To protect against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Not typically required with

adequate engineering controls

(e.g., fume hood).[4] If

ventilation is insufficient or

fumes are generated, a

NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK (EN14387)) should

be used.

To avoid inhalation of

potentially irritating fumes.[2]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical for safety and maintaining the integrity

of the compound.

Handling Workflow:
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The following diagram outlines the standard operating procedure for the safe handling of Bis(2-
methyl-3-furyl)disulfide.

Workflow for Safe Handling of Bis(2-methyl-3-furyl)disulfide

Preparation

Handling

Post-Handling

1. Assess Risks & Review SDS

2. Gather Appropriate PPE

3. Prepare Ventilated Work Area (Fume Hood)

4. Retrieve from Cool, Dry Storage

5. Carefully Dispense

6. Conduct Experiment

7. Decontaminate Surfaces

8. Segregate & Dispose of Waste

9. Return to Storage & Seal Tightly

End
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Safe handling workflow diagram.

Storage:

Store in tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Keep away from sources of ignition.[2]

For long-term storage, some sources recommend temperatures as low as -20°C for one

month or -80°C for six months.[5]

Disposal Plan
Proper disposal of Bis(2-methyl-3-furyl)disulfide and any contaminated materials is crucial to

prevent environmental contamination and comply with regulations.

Step-by-Step Disposal Procedure:

Waste Identification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations.[2]

Waste Segregation:

Unused Product: Dispose of as unused product in a designated chemical waste container.

[2] Do not reuse the container.[2]

Contaminated Materials: Absorb spills with an inert material (e.g., dry sand, earth, or

commercial absorbent pads) and place the material into a suitable, labeled disposal

container.[1][6]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a designated hazardous waste container.

Labeling: Clearly label all waste containers with the contents, including the full chemical

name and associated hazards.
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Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,

away from incompatible materials, pending pickup by a licensed hazardous waste disposal

company.

Regulatory Compliance: Always observe all federal, state, and local regulations when

disposing of this substance.[2] Do not discharge into drains or the environment.[3]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[2]

Skin Contact: Immediately flush skin with plenty of soap and water.[2] Remove contaminated

clothing and wash it before reuse.[2] If skin irritation occurs, get medical advice.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Obtain medical aid.[2]

Ingestion: If swallowed, immediately call a poison center or doctor.[4] Rinse mouth with

water.[4] Do NOT induce vomiting.[2]

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure adequate ventilation. Remove all sources of ignition.[2]

Contain: Prevent further leakage or spillage if it is safe to do so.[2]

Absorb: Use inert, absorbent material to clean up the spill.[1][6]

Collect: Place the absorbed material into a suitable container for disposal.[2]
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Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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